Cas no 773-47-7 (Dimethyl benzylphosphonate)
Dimethyl benzylphosphonate (CAS 1744-36-3) is an organophosphorus compound characterized by the presence of a benzyl group and two methoxy substituents bonded to a phosphorus center. This clear, colorless liquid is widely utilized as a key intermediate in organic synthesis, particularly in the preparation of phosphonate esters and phosphorus-containing ligands. Its high reactivity and stability under various conditions make it valuable for applications in pharmaceuticals, agrochemicals, and coordination chemistry. The compound’s ability to act as a precursor for further functionalization enhances its utility in cross-coupling reactions and as a building block for complex molecular architectures. Proper handling is advised due to its moderate toxicity.
Dimethyl benzylphosphonate structure
Product Name:Dimethyl benzylphosphonate
CAS No:773-47-7
MF:C9H13O3P
MW:200.171483755112
MDL:MFCD00086338
CID:39869
PubChem ID:305789
Update Time:2025-05-28
Dimethyl benzylphosphonate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl benzylphosphonate
- Phenylmethyl dimethyl phosphate
- Benzylphosphonic acid dimethyl ester
- dimethoxyphosphorylmethylbenzene
- (phenylmethyl)-phosphonic acid,dimethyl ester
- dimethoxyphosphoryl-methyl-benzene
- dimethyl-benzylphosphonate
- phenyldiazomethane
- Phosphonicacid, (phenylmethyl)-, dimethyl ester (9CI)
- Phosphonic acid, benzyl-, dimethylester (6CI,7CI,8CI)
- NSC 202848
- A839058
- AKOS015889391
- 773-47-7
- Dimethylbenzylphosphonate
- Benzylphosphonic acid, dimethyl ester
- FT-0646542
- SY284594
- CS-0455593
- NSC202848
- Phosphonic acid, (phenylmethyl)-, dimethyl ester
- NSC-202848
- DTXSID50308260
- Phosphonic acid, benzyl-, dimethyl ester
- SCHEMBL563700
- SCHEMBL3357824
- MFCD00086338
- DB-028343
-
- MDL： MFCD00086338
- Inchi： 1S/C9H13O3P/c1-11-13(10,12-2)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
- InChI Key： QLNYTKJCHFEIDA-UHFFFAOYSA-N
- SMILES： P(CC1C=CC=CC=1)(=O)(OC)OC
Computed Properties
- Exact Mass: 200.06000
- Monoisotopic Mass: 200.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 35.5A^2
Experimental Properties
- Density: 1.139
- Boiling Point: 292.1°C at 760 mmHg
- Flash Point: 144.4°C
- Refractive Index: 1.49
- PSA: 45.34000
- LogP: 2.67250
Dimethyl benzylphosphonate Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Safety Term：26-36/37/39
- Risk Phrases：R36/37/38
Dimethyl benzylphosphonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019139333-10g |
Dimethyl benzylphosphonate |
773-47-7 | 95% | 10g |
$400.00 | 2023-09-01 | |
| abcr | AB173503-25 g |
Dimethylbenzylphosphonate; . |
773-47-7 | 25 g |
€375.00 | 2023-07-20 | ||
| abcr | AB173503-100 g |
Dimethylbenzylphosphonate; . |
773-47-7 | 100 g |
€600.00 | 2023-07-20 | ||
| A2B Chem LLC | AI56213-1g |
Phosphonic acid, (phenylmethyl)-, dimethyl ester |
773-47-7 | 95+% | 1g |
$37.00 | 2024-04-19 | |
| A2B Chem LLC | AI56213-5g |
Phosphonic acid, (phenylmethyl)-, dimethyl ester |
773-47-7 | 95+% | 5g |
$150.00 | 2024-04-19 | |
| A2B Chem LLC | AI56213-25g |
Phosphonic acid, (phenylmethyl)-, dimethyl ester |
773-47-7 | 95+% | 25g |
$450.00 | 2024-04-19 | |
| A2B Chem LLC | AI56213-100g |
Phosphonic acid, (phenylmethyl)-, dimethyl ester |
773-47-7 | 95+% | 100g |
$1550.00 | 2024-04-19 | |
| eNovation Chemicals LLC | Y1192093-5g |
Dimethyl Benzylphosphonate |
773-47-7 | 95% | 5g |
$715 | 2024-07-19 | |
| abcr | AB173503-25g |
Dimethylbenzylphosphonate; . |
773-47-7 | 25g |
€375.00 | 2025-04-16 | ||
| abcr | AB173503-100g |
Dimethylbenzylphosphonate; . |
773-47-7 | 100g |
€600.00 | 2025-04-16 |
Dimethyl benzylphosphonate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:773-47-7)Dimethyl benzylphosphonate
Order Number:A839058
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:45
Price ($):582.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:773-47-7)苯甲基膦酸二甲酯
Order Number:LE5737954
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
Dimethyl benzylphosphonate Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
773-47-7 (Dimethyl benzylphosphonate) Related Products
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- 17105-62-3(Phosphonic acid,[(2-methylphenyl)methyl]-, dimethyl ester (9CI))
- 4546-04-7(P-Bis(diethoxyphosphono)xylene)
- 3762-25-2(Diethyl 4-methylbenzylphosphonate)
- 17105-63-4(Phosphonic acid,[(3-methylphenyl)methyl]-, dimethyl ester (9CI))
- 17105-64-5(Phosphonic acid,P-[(4-methylphenyl)methyl]-, dimethyl ester)
- 17211-08-4(Dimethyl (4-Bromobenzyl)phosphonate)
- 92605-42-0(Phosphonic acid, P-(phenylmethyl)-, diethyl ester, ion(1-))
- 63909-50-2(Diethyl (3-Methylbenzyl)phosphonate)
